Sodium 5-isopropyl-3,8-dimethylazulene-1-sulfonate hemihydrate

• IUPAC Name: disodium;3,8-dimethyl-5-propan-2-ylazulene-1-sulfonate;hydrate
• InChI: InChI=1S/2C15H18O3S.2Na.H2O/c2*1-9(2)12-6-5-10(3)15-13(8-12)11(4)7-14(15)19(16,17)18;;;/h2*5-9H,1-4H3,(H,16,17,18);;;1H2/q;;2*+1;/p-2
• InChI Key: GXRPMJSYZXBFCJ-UHFFFAOYSA-L
• Canonical SMILES: CC1=C2C(=CC(=C2C=C(C=C1)C(C)C)C)S(=O)(=O)[O-].CC1=C2C(=CC(=C2C=C(C=C1)C(C)C)C)S(=O)(=O)[O-].O.[Na+].[Na+]
• Molecular Formula: C30H36Na2O7S2
• Molecular Weight: 618.7 g/mol

Description

Sodium 5-isopropyl-3,8-dimethylazulene-1-sulfonate, also known as Sodium Gualenate, is a chemical compound with the CAS Number: 6223-35-4. It has a molecular weight of 300.35 and its IUPAC name is sodium 5-isopropyl-3,8-dimethyl-1-azulenesulfonate. The compound is typically stored at room temperature in an inert atmosphere.

Physical And Chemical Properties Analysis

Sodium 5-isopropyl-3,8-dimethylazulene-1-sulfonate is a solid substance. The compound should be stored in an inert atmosphere at room temperature.

Scientific Research Applications

Synthesis and Properties

• Synthesis Techniques : Sodium 5-isopropyl-3,8-dimethylazulene-1-sulfonate hemihydrate has been synthesized through various chemical processes. For instance, Suzaka, Tomiyama, and Ikegami (1990) developed a method using potassium [14C]-cyanide, yielding a chemically stable agent with anti-inflammatory properties (Suzaka, Tomiyama, & Ikegami, 1990).
• Crystal Structure Analysis : The crystal structure of sodium guaiazulene sulfonate hemihydrate, a related compound, was analyzed using X-ray diffraction, revealing a layered structure with both hydrophobic and Coulomb interactions (Kohara et al., 2006).

Biological and Medical Research

• Anti-ulcer Activities : Studies have shown that derivatives of 5-isopropyl-3,8-dimethylazulene, such as alkylazulene-1-sodium sulfonate, exhibit significant anti-ulcer activities. These findings were supported by studies in Shay pylorus-ligated rats and were crucial in understanding the structure-activity relationship of these compounds (Yanagisawa et al., 1990).
• Synthesis of Derivatives for Gastric Ulcer Treatment : The synthesis of novel derivatives like N-substituted guaiazulenes-1-sulfonamides, involving sodium 5-isopropyl-3,8-dimethylazulene-1-sulfonate, has shown potential in anti-gastric ulcer activity. This research expanded the understanding of the compound's therapeutic potential (Fang et al., 2011).

Material Science and Chemistry

• Solubility Studies : The solubility of related sodium sulfonate compounds in different solvents has been a subject of research, providing insights into their chemical behavior in various environments (Jiang et al., 2000).
• Hydrogel Applications : Sodium sulfonate-based hydrogels have been synthesized for potential applications in drug release, showcasing the versatility of sulfonate compounds in biomedical applications (Lee & Yuan, 2000).

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with it are H302-H315-H319-H335. The precautionary statements are P261-P305+P351+P338.